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Compound of Interest

Compound Name: Dovitinib dilactic acid

Cat. No.: B607186 Get Quote

Essential Safety and Handling Guide for Dovitinib
Dilactic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Dovitinib dilactic acid. The following

procedural guidance is designed to ensure the safe handling, storage, and disposal of this

potent tyrosine kinase inhibitor.

Personal Protective Equipment (PPE)
When handling Dovitinib dilactic acid, a comprehensive approach to personal protection is

crucial to minimize exposure risk. The following table summarizes the recommended PPE.

Since Dovitinib is categorized as a hazardous drug, stringent precautions are necessary.[1][2]
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Protection Type Recommended Equipment Specifications & Remarks

Eye/Face Protection
Safety glasses with side

shields or goggles

Ensure a complete seal

around the eyes. A face shield

may be required for splash

hazards.

Skin Protection
Chemical-resistant gloves

(double gloving recommended)

Nitrile or neoprene gloves are

generally suitable. Always

check the manufacturer's

compatibility data. Discard

after use.

Disposable lab coat or gown

Should be long-sleeved with

tight cuffs. Gowns designed for

handling hazardous drugs are

preferred.[1]

Respiratory Protection NIOSH-approved respirator

For handling powders outside

of a certified chemical fume

hood or biological safety

cabinet, a respirator with a

particulate filter (e.g., N95,

P100) is recommended to

prevent inhalation.[3] In case

of fire, a self-contained

breathing apparatus should be

used.[4]

Operational and Disposal Plans
Proper operational procedures and disposal methods are critical for laboratory safety and

environmental protection.

Handling and Storage
Ventilation: Handle Dovitinib dilactic acid in a well-ventilated area, preferably within a

certified chemical fume hood or a Class II Biosafety Cabinet to minimize inhalation exposure.

[3]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in areas

where the chemical is handled. Wash hands thoroughly after handling.

Disposal Plan
Dispose of Dovitinib dilactic acid and any contaminated materials in accordance with all

applicable federal, state, and local regulations.

Waste Characterization: Unused Dovitinib dilactic acid should be treated as hazardous

chemical waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Contact a licensed professional waste disposal service to arrange for pickup

and disposal. Do not dispose of down the drain or in regular trash.

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.

First-Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b607186?utm_src=pdf-body
https://www.benchchem.com/product/b607186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the material.

Clean-up:

Wear appropriate PPE as outlined above.

For small spills, carefully scoop the solid material into a labeled container for disposal.

Avoid generating dust.
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Clean the spill area with a suitable detergent and water.

Collect all cleanup materials in a sealed bag for hazardous waste disposal.

The following workflow diagram illustrates the logical steps for responding to a chemical spill of

Dovitinib dilactic acid.
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Caption: Workflow for handling a chemical spill of Dovitinib dilactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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